3-{[(2,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl)carbonyl]amino}-2-thiophenecarboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-{[(2,7-Dimethylpyrazolo[1,5-a]pyrimidin-6-yl)carbonyl]amino}-2-thiophenecarboxylic acid” is a chemical compound with the molecular formula C14H12N4O3S . It has an average mass of 316.335 Da and a mono-isotopic mass of 316.063019 Da .
Molecular Structure Analysis
The molecular structure of this compound is determined by its molecular formula, C14H12N4O3S . The presence of a pyrazolo[1,5-a]pyrimidin-6-yl group indicates a fused pyrazole and pyrimidine ring. The carbonyl group is attached to the nitrogen atom of the pyrimidine ring, and the amino group is attached to the carbonyl carbon. The entire group is attached to the 3-position of a thiophene ring, which is further substituted with a carboxylic acid group .Scientific Research Applications
Regio-Orientation in Pyrazolo[1,5-a]pyrimidines Synthesis
The synthesis and structural orientation of pyrazolo[1,5-a]pyrimidines, which shares a core structure with the specified compound, have been a topic of interest due to their potential in medicinal chemistry. A review by Mohamed and Mahmoud (2019) focuses on the regio-orientation and regioselectivity of reactions leading to the formation of these compounds, shedding light on the synthesis challenges and literature controversies associated with their structural assignments (Mohamed & Mahmoud, 2019).
Hybrid Catalysts in Medicinal Chemistry
The use of hybrid catalysts for synthesizing pyranopyrimidine scaffolds, which are precursors for various medicinal and pharmaceutical applications, highlights the importance of novel synthetic pathways in drug discovery. Parmar, Vala, and Patel (2023) discuss the synthetic versatility of these scaffolds using hybrid catalysts, emphasizing their applicability in developing lead molecules (Parmar, Vala, & Patel, 2023).
Pyrazole Heterocycles in Medicinal Chemistry
The synthesis and application of pyrazole heterocycles in medicinal chemistry are reviewed by Dar and Shamsuzzaman (2015), demonstrating the wide biological activities of these compounds, including anticancer and anti-inflammatory properties. This highlights the relevance of pyrazole-based compounds in drug development (Dar & Shamsuzzaman, 2015).
Knoevenagel Condensation in Drug Discovery
Knoevenagel condensation plays a crucial role in the development of biologically active molecules, as discussed by Tokala, Bora, and Shankaraiah (2022). This review underlines the synthesis of various compounds using Knoevenagel condensation and their potential anticancer activities, showcasing the versatility of this chemical reaction in the generation of new therapeutic agents (Tokala, Bora, & Shankaraiah, 2022).
Synthetic and Medicinal Aspects of Pyrazolo[1,5-a]pyrimidine Scaffold
The pyrazolo[1,5-a]pyrimidine scaffold is identified as a privileged structure in drug discovery due to its broad medicinal properties. Cherukupalli et al. (2017) provide a comprehensive overview of synthetic strategies and significant biological properties associated with this scaffold, encouraging further exploration in drug development (Cherukupalli et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-[(2,7-dimethylpyrazolo[1,5-a]pyrimidine-6-carbonyl)amino]thiophene-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4O3S/c1-7-5-11-15-6-9(8(2)18(11)17-7)13(19)16-10-3-4-22-12(10)14(20)21/h3-6H,1-2H3,(H,16,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICBQMUXQZBRNMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=C(C=NC2=C1)C(=O)NC3=C(SC=C3)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.